Cas no 699-90-1 (3-Fluoro-2-methylbenzoic acid)

3-Fluoro-2-methylbenzoic acid is a fluorinated aromatic carboxylic acid with the molecular formula C₈H₇FO₂. This compound features a fluorine substituent at the 3-position and a methyl group at the 2-position of the benzoic acid scaffold, imparting unique electronic and steric properties. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic motifs. The fluorine atom enhances metabolic stability and lipophilicity, while the methyl group can influence regioselectivity in further functionalization. Its crystalline solid form and well-defined structure make it suitable for precise synthetic applications. Typical purity levels exceed 97%, ensuring reliable performance in research and industrial processes.
3-Fluoro-2-methylbenzoic acid structure
3-Fluoro-2-methylbenzoic acid structure
Product Name:3-Fluoro-2-methylbenzoic acid
CAS No:699-90-1
MF:C8H7FO2
MW:154.138386011124
MDL:MFCD00075246
CID:39623
PubChem ID:246682
Update Time:2025-06-07

3-Fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-2-methylbenzoic acid
    • 2-Methyl-3-Fluoro Benzoic Acid
    • C8H7FO2
    • XMKZAIHFVHJGPV-UHFFFAOYSA-N
    • Benzoic acid, 3-fluoro-2-methyl-
    • 2-methyl-3-fluorobenzoic acid
    • J-512459
    • 6-Fluortoluylsaure
    • NSC60050
    • AM20050126
    • Z1255399123
    • EN300-125899
    • MFCD00075246
    • CL8085
    • CS-W009095
    • DTXSID40289271
    • NSC-60050
    • 3-Fluoro-2-methylbenzoicacid
    • 699-90-1
    • FT-0632839
    • SCHEMBL504015
    • FS-2196
    • AC-3977
    • InChI=1/C8H7FO2/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,1H3,(H,10,11
    • 3-Fluoro-2-methyl-Benzoic acid
    • 3-Fluoro-2-methylbenzoic acid, 99%
    • SY017155
    • NSC 60050
    • A9250
    • AKOS005254723
    • DTXCID30240417
    • AE-562/40229928
    • BBL100623
    • DB-031122
    • STL554417
    • 629-980-3
    • MDL： MFCD00075246
    • Inchi： 1S/C8H7FO2/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,1H3,(H,10,11)
    • InChI Key： XMKZAIHFVHJGPV-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(C(=O)O)=C1C

Computed Properties

  • Exact Mass: 154.04300
  • Monoisotopic Mass: 154.043008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.258
  • Melting Point: 158-160 °C (lit.)
  • Boiling Point: 261.2℃ at 760 mmHg
  • Flash Point: 111.8℃
  • Refractive Index: 1.532
  • PSA: 37.30000
  • LogP: 1.83230
  • Solubility: Not determined

3-Fluoro-2-methylbenzoic acid Security Information

3-Fluoro-2-methylbenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3-Fluoro-2-methylbenzoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:699-90-1)3-FLUORO-2-METHYLBENZOIC ACID
Order Number:sfd2769
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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(CAS:699-90-1)3-FLUORO-2-METHYLBENZOIC ACID
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Quantity:200KG
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